Cas no 113269-55-9 (Phenol,5-bromo-2-mercapto-)

• Product Name: Phenol,5-bromo-2-mercapto-
• CAS No: 113269-55-9
• MF: C₆H₅BrOS
• MW: 205.072299718857
• CID: 222293
• PubChem ID: 188728
• Update Time: 2025-04-19

Phenol,5-bromo-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-bromo-2-mercapto-
• 5-bromo-2-sulfanylphenol
• FT-0721566
• DTXSID40150336
• Phenol, 5-bromo-2-mercapto-
• 113269-55-9
• SCHEMBL13429767

• Inchi： 1S/C6H5BrOS/c7-4-1-2-6(9)5(8)3-4/h1-3,8-9H
• InChI Key： DWULLSCEGLJSIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)S

Computed Properties

• Exact Mass: 203.92445
• Monoisotopic Mass: 203.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23